Cas no 61111-54-4 (2-Cyclopentene-1-methanol, 1-methyl-)
61111-54-4 structure
Product Name:2-Cyclopentene-1-methanol, 1-methyl-
CAS No:61111-54-4
MF:C7H12O
MW:112.169582366943
CID:491580
PubChem ID:13693091
Update Time:2025-04-19
2-Cyclopentene-1-methanol, 1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopentene-1-methanol, 1-methyl-
- (1-methylcyclopent-2-en-1-yl)methanol
- DTXSID70546869
- 61111-54-4
- EN300-6487451
-
- Inchi: 1S/C7H12O/c1-7(6-8)4-2-3-5-7/h2,4,8H,3,5-6H2,1H3
- InChI Key: NHUJFFJPKSJOLB-UHFFFAOYSA-N
- SMILES: OCC1(C)C=CCC1
Computed Properties
- Exact Mass: 112.08886
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
2-Cyclopentene-1-methanol, 1-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6487451-0.05g |
(1-methylcyclopent-2-en-1-yl)methanol |
61111-54-4 | 95% | 0.05g |
$226.0 | 2023-05-29 | |
| Enamine | EN300-6487451-0.1g |
(1-methylcyclopent-2-en-1-yl)methanol |
61111-54-4 | 95% | 0.1g |
$337.0 | 2023-05-29 | |
| Enamine | EN300-6487451-0.25g |
(1-methylcyclopent-2-en-1-yl)methanol |
61111-54-4 | 95% | 0.25g |
$481.0 | 2023-05-29 | |
| Enamine | EN300-6487451-0.5g |
(1-methylcyclopent-2-en-1-yl)methanol |
61111-54-4 | 95% | 0.5g |
$758.0 | 2023-05-29 | |
| Enamine | EN300-6487451-1.0g |
(1-methylcyclopent-2-en-1-yl)methanol |
61111-54-4 | 95% | 1g |
$971.0 | 2023-05-29 | |
| Enamine | EN300-6487451-2.5g |
(1-methylcyclopent-2-en-1-yl)methanol |
61111-54-4 | 95% | 2.5g |
$1903.0 | 2023-05-29 | |
| Enamine | EN300-6487451-5.0g |
(1-methylcyclopent-2-en-1-yl)methanol |
61111-54-4 | 95% | 5g |
$2816.0 | 2023-05-29 | |
| Enamine | EN300-6487451-10.0g |
(1-methylcyclopent-2-en-1-yl)methanol |
61111-54-4 | 95% | 10g |
$4176.0 | 2023-05-29 | |
| 1PlusChem | 1P01EMTT-50mg |
(1-methylcyclopent-2-en-1-yl)methanol |
61111-54-4 | 95% | 50mg |
$332.00 | 2024-04-22 | |
| 1PlusChem | 1P01EMTT-100mg |
(1-methylcyclopent-2-en-1-yl)methanol |
61111-54-4 | 95% | 100mg |
$479.00 | 2024-04-22 |
2-Cyclopentene-1-methanol, 1-methyl- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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